Cas no 14398-42-6 (2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)-)

2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)- structure
14398-42-6 structure
Product Name:2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)-
CAS No:14398-42-6
MF:C15H22O2
MW:234.333984851837
CID:158765
PubChem ID:5355027
Update Time:2025-04-19

2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)-
    • (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohex-1-enyl)penta-2,4-dienoic acid
    • (E,E)-3-Methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4-pentadienoic acid
    • 14398-42-6
    • NSC-23978
    • SCHEMBL11790962
    • trans-beta-Ionylidene acetic acid
    • (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienoic acid
    • SCHEMBL8776466
    • 2,4-Pentadienoic acid, 3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E,E)-
    • (2e,4e)-3-methyl-5-(2,6,6-trimethylcyclohex-1-enyl) penta-2,4-dienoic acid
    • RO 4-6230
    • NSC23978
    • 4941-93-9
    • all-trans-5-(2,6,6-Trimethylcyclohexen-1-yl)-3-methylpenta-2,4-diene-1 acid
    • trans,trans-beta-Ionylideneacetic acid
    • BASF 36592
    • C15 acid
    • Inchi: 1S/C15H22O2/c1-11(10-14(16)17)7-8-13-12(2)6-5-9-15(13,3)4/h7-8,10H,5-6,9H2,1-4H3,(H,16,17)/b8-7+,11-10+
    • InChI Key: QPYAIIGNPFMEIE-ZDVGBALWSA-N
    • SMILES: OC(/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

  • Exact Mass: 234.162
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.029
  • Boiling Point: 376.3°Cat760mmHg
  • Flash Point: 275.8°C
  • Refractive Index: 1.549
  • PSA: 37.30000
  • LogP: 4.10010

2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)- Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd